N-[(3-Chloropyrazin-2-yl)methyl]-2-[4-(2-methoxyethoxy)phenyl]acetamide

• IUPAC Name: N-[(3-chloropyrazin-2-yl)methyl]-2-[4-(2-methoxyethoxy)phenyl]acetamide
• InChI: InChI=1S/C16H18ClN3O3/c1-22-8-9-23-13-4-2-12(3-5-13)10-15(21)20-11-14-16(17)19-7-6-18-14/h2-7H,8-11H2,1H3,(H,20,21)
• InChI Key: DGWGJCSPXOLBMC-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=C(C=C1)CC(=O)NCC2=NC=CN=C2Cl
• Molecular Formula: C16H18ClN3O3
• Molecular Weight: 335.78 g/mol

Description

The compound “N-[(3-Chloropyrazin-2-yl)methyl]-2-[4-(2-methoxyethoxy)phenyl]acetamide” is a complex organic molecule. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a phenyl ring, which is a six-membered carbon ring. The pyrazine ring is substituted with a chlorine atom and a methyl group that is further linked to an acetamide group. The phenyl ring is substituted with a methoxyethoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazine and phenyl rings, as well as the various substituents. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the chlorine atom might be susceptible to nucleophilic substitution reactions, while the acetamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar acetamide group and the nonpolar phenyl ring could impact its solubility, while the presence of the chlorine atom could affect its reactivity.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Studies could also be conducted to better understand its physical and chemical properties, reactivity, and safety profile.